Cas no 391225-83-5 ((2E)-1-(1,3-benzothiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-en-1-one)

• Product Name: (2E)-1-(1,3-benzothiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-en-1-one
• CAS No: 391225-83-5
• MF: C₁₉H₁₇NOS
• MW: 307.409383535385
• CID: 848523
• Update Time: 2023-11-21

(2E)-1-(1,3-benzothiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-benzothiazolyl)-3-[4-(1-methylethyl)phenyl]-
• (E)-1-(benzo[d]thiazol-2-yl)-3-(4-isopropylphenyl)prop-2-en-1-one
• (2E)-1-(1,3-benzothiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-en-1-one

• Inchi： 1S/C19H17NOS/c1-13(2)15-10-7-14(8-11-15)9-12-17(21)19-20-16-5-3-4-6-18(16)22-19/h3-13H,1-2H3/b12-9+
• InChI Key： DAKVMFSKZCZQGA-FMIVXFBMSA-N
• SMILES： S1C(C(/C=C/C2C=CC(=CC=2)C(C)C)=O)=NC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 412
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives